Cas no 62224-99-1 (Indeno[2,1-b]pyran, 9-(1H-inden-2-yl)-2,4-diphenyl-)

• Product name: Indeno[2,1-b]pyran, 9-(1H-inden-2-yl)-2,4-diphenyl-
• CAS No: 62224-99-1
• MF: C₃₃H₂₂O
• MW: 434.527188777924
• CID: 453638
• PubChem ID: 12298254

Indeno[2,1-b]pyran, 9-(1H-inden-2-yl)-2,4-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Indeno[2,1-b]pyran, 9-(1H-inden-2-yl)-2,4-diphenyl-
• 9-(1H-inden-2-yl)-2,4-diphenylindeno[2,1-b]pyran
• DTXSID20485951
• 62224-99-1

• Inchi： InChI=1S/C33H22O/c1-3-11-22(12-4-1)29-21-30(23-13-5-2-6-14-23)34-33-31(27-17-9-10-18-28(27)32(29)33)26-19-24-15-7-8-16-25(24)20-26/h1-19,21H,20H2
• InChI Key： UJGGEKLUKMFLPT-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2C=C1C3=C4C(=C(C=C(O4)C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C73

Computed Properties

• Exact Mass: 434.16716
• Monoisotopic Mass: 434.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 9.23